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Compound of Interest

Compound Name: C20:1 Ceramide-d7

Cat. No.: B12419433

Essential Safety and Handling Guide for C20:1
Ceramide-d7

This guide provides crucial safety protocols, operational procedures, and disposal plans for
handling C20:1 Ceramide-d7. Adherence to these guidelines is essential for ensuring a safe
laboratory environment and maintaining the integrity of your research. This compound should
be handled with extreme care, assuming it is potentially hazardous, as its toxicological
properties have not been fully investigated.

Physicochemical and Safety Data

The following tables summarize the key data for C20:1 Ceramide-d7, offering a quick
reference for its physical properties and significant hazards.

Table 1: Physicochemical Properties of C20:1 Ceramide-d7
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Property Value Source
Molecular Formula C3sHesD7NO3 [1]
Molecular Weight 599.03 g/mol [1]
Appearance Provided as a solution [2]
Purity >99% (TLC) [21[3][4]
Storage Temperature -20°C [2][3][4]
Shipping Conditions Shipped in dry ice [2][4]

Table 2: Hazard Identification and Safety Precautions
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BENGHE

Hazard Statement Precautionary Statement Pictogram
P210: Keep away from heat,
hot surfaces, sparks, open
flames and other ignition
sources. No smoking. P280:
Wear protective
gloves/protective clothing/eye
protection/face protection.
H225: Highly flammable liquid P301 + P310: IF
and vapor. H301 + H311 + SWALLOWED: Immediately
H331: Toxic if swallowed, in call a POISON
contact with skin or if inhaled. CENTER/doctor. P303 + P361
H315: Causes skin irritation. + P353: IF ON SKIN (or hair):
H319: Causes serious eye Take off immediately all Danger

irritation. H336: May cause
drowsiness or dizziness. H351:
Suspected of causing cancer.
H370: Causes damage to

organs.[2]

contaminated clothing. Rinse
skin with water/shower. P304 +
P340 + P311: IF INHALED:
Remove person to fresh air
and keep comfortable for
breathing. Call a POISON
CENTER/doctor. P305 + P351
+ P338: IF IN EYES: Rinse
cautiously with water for
several minutes. Remove
contact lenses, if present and

easy to do. Continue rinsing.[2]

Target Organs

Central nervous system,
Eyes[?]

Storage Class

3 - Flammable liquids|[2]

Operational and Disposal Plans
Personal Protective Equipment (PPE)

Consistent and proper use of PPE is the most critical line of defense against potential
exposure. The following PPE is mandatory when handling C20:1 Ceramide-d7.[5][6][7]
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Eye Protection: Chemical safety glasses with side shields or goggles are required.[5][7]

Hand Protection: Compatible chemical-resistant gloves, such as nitrile or neoprene, must be
worn.[5][8] Inspect gloves prior to use and change them immediately if contaminated.[5][8]

Skin and Body Protection: A laboratory coat is mandatory.[5] For procedures with a risk of
splashing, a chemical-resistant apron should be worn.

Respiratory Protection: All work must be conducted in a certified chemical fume hood to
avoid inhalation of vapors.

Handling and Storage Protocols

Adherence to proper handling and storage protocols is essential to maintain the stability of
C20:1 Ceramide-d7 and ensure the safety of laboratory personnel.

Preparation: Before handling, ensure the work area, particularly the chemical fume hood, is
clean and uncluttered.[5]

Inert Atmosphere: To prevent oxidation and potential degradation, it is best practice to handle
and store deuterated compounds under an inert atmosphere, such as dry nitrogen or argon.

[9]

Solvent Choice: Use aprotic solvents where possible to prevent deuterium-hydrogen
exchange. Avoid acidic or basic solutions.[9]

Storage: Store the product at -20°C in a tightly sealed container, protected from light.[2][3][4]
[9] Ensure storage is in an area designated for flammable and toxic compounds.

Disposal Plan

Proper disposal of C20:1 Ceramide-d7 and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

e Unused Product: Dispose of unused C20:1 Ceramide-d7 as hazardous waste. Contact your
institution's environmental health and safety (EHS) office for specific guidelines.[5]
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» Contaminated Materials: Any materials that have come into contact with the product, such as
pipette tips, gloves, and empty containers, should be considered contaminated and disposed

of as hazardous chemical waste.[5]

Experimental Workflow

The following diagram outlines the standard operating procedure for the safe handling of C20:1
Ceramide-d7 from receipt to disposal.
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Caption: Workflow for Safe Handling of C20:1 Ceramide-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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